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Compound of Interest

Compound Name: 2,3,3-Trimethylindolenine

Cat. No.: B142774 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,3,3-Trimethylindolenine

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2,3,3-Trimethylindolenine, a heterocyclic aromatic organic compound, serves as a

crucial intermediate in the synthesis of various dyes, particularly cyanine dyes used as labeling

reagents and in imaging agents.[1][2][3] Its physical properties are fundamental to its

application in synthetic chemistry, influencing reaction conditions, purification methods, and

storage. This guide provides a comprehensive overview of the core physical properties of

2,3,3-Trimethylindolenine, details the experimental protocols for their determination, and

presents logical workflows for these procedures.

Core Physical and Chemical Properties
The key physical and chemical identifiers for 2,3,3-Trimethylindolenine are summarized

below. This data is essential for handling, storage, and application in a laboratory setting.
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Property Value

Molecular Formula C₁₁H₁₃N[1][4][5]

Molecular Weight 159.23 g/mol [1][4][5]

Appearance Clear yellow to red-brown liquid[5][6][7]

Melting Point 6-8 °C[6][7][8]

Boiling Point 228-229 °C @ 744 mmHg[1][4][6]

Density 0.992 g/mL at 25 °C[1][6]

Refractive Index n20/D 1.549[1][6]

Flash Point 93 °C (199.4 °F)[1][4]

Vapor Pressure 0.118 mmHg at 25°C[5][6]

Solubility
Soluble in chloroform, toluene, dichlorobenzene;

Insoluble in water[1][2][3][6][9]

CAS Number 1640-39-7[5][6]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for determining the key

physical properties of 2,3,3-Trimethylindolenine.

Melting Point Determination
The melting point is determined by observing the temperature range over which the solid-to-

liquid phase transition occurs.[10] For a substance like 2,3,3-Trimethylindolenine, which has a

melting point near room temperature, the sample would first need to be cooled and solidified.

Methodology: Capillary Tube Method[11]

Sample Preparation: A small sample of 2,3,3-Trimethylindolenine is introduced into a

freezer or cold bath to solidify it. The solidified sample is then quickly crushed into a fine

powder. A small amount of this powder is packed into a capillary tube, sealed at one end, to

a height of 1-2 mm.[11][12]
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Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[10] This assembly is placed in a melting point apparatus

(such as a Thiele tube or a digital Mel-Temp apparatus) containing a heat-transfer fluid (e.g.,

mineral oil).[10]

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of

approximately 1-2°C per minute, especially near the expected melting point.[10]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely liquefied.

Result: The melting point is reported as the range T₁ - T₂. For pure compounds, this range is

typically narrow (0.5-1.0°C).[10]
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Workflow for Melting Point Determination.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[13][14]

Methodology: Thiele Tube Method[14][15]

Sample Preparation: A small amount (a few milliliters) of 2,3,3-Trimethylindolenine is

placed into a small test tube (fusion tube).[13][15]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the test tube containing the liquid.[15]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing mineral oil. The thermometer bulb should be level with the sample.[14]

Heating and Observation: The side arm of the Thiele tube is heated gently.[14] As the

temperature rises, air trapped in the capillary tube will bubble out. The heating is continued

until a rapid and continuous stream of bubbles emerges from the capillary tip.[15]

Data Recording: The heat source is removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

recorded. This is the boiling point.[14]
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Workflow for Boiling Point Determination.
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Density Determination
Density is the mass of a substance per unit volume (ρ = m/V).[16] For a liquid, this is typically

determined by accurately measuring the mass of a known volume.

Methodology: Using a Graduated Cylinder and Balance[17][18]

Measure Mass of Empty Cylinder: An empty, dry measuring cylinder (e.g., 10 mL or 25 mL)

is placed on a digital balance, and its mass is recorded (m₁). Alternatively, the balance can

be tared to zero.[17][19]

Measure Volume of Liquid: A specific volume of 2,3,3-Trimethylindolenine (e.g., 10.0 mL) is

carefully added to the measuring cylinder. The volume (V) is read from the bottom of the

meniscus at eye level to avoid parallax error.[17]

Measure Mass of Filled Cylinder: The measuring cylinder containing the liquid is reweighed,

and its mass is recorded (m₂).[17]

Calculation:

The mass of the liquid (m) is calculated by subtracting the mass of the empty cylinder from

the mass of the filled cylinder (m = m₂ - m₁).

The density (ρ) is calculated using the formula: ρ = m / V.

Replication: The procedure should be repeated multiple times, and the average value should

be reported for higher accuracy.[17]
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Workflow for Density Determination.

Solubility Determination
Solubility tests determine the ability of a solute to dissolve in a solvent, forming a

homogeneous solution.[20] This provides insights into the polarity and functional groups of the

compound.[21]

Methodology: Qualitative Solubility Test
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Sample Preparation: Place a small, measured amount of the solvent (e.g., 1 mL of water)

into a small test tube.

Solute Addition: Add a few drops of 2,3,3-Trimethylindolenine to the test tube.

Mixing and Observation: Vigorously shake or stir the mixture for 60 seconds.[20] Observe

whether the two liquids are miscible (form a single homogeneous layer) or immiscible (form

two distinct layers).[20]

Classification:

Soluble/Miscible: The compound dissolves completely, forming one phase.

Insoluble/Immiscible: The compound does not dissolve, and two phases are visible.

Solvent Variation: Repeat the procedure with different solvents of varying polarity, such as

chloroform, toluene, and dichlorobenzene, to establish a solubility profile.
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Start: Add Solvent to Test Tube
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Workflow for Qualitative Solubility Testing.

Summary
2,3,3-Trimethylindolenine is a liquid at standard temperature and pressure with a well-defined

set of physical properties. Its high boiling point, specific density, and solubility in non-polar

organic solvents are critical parameters for its use in the synthesis of cyanine dyes and other

complex molecules. The experimental protocols outlined in this guide provide a framework for

the accurate and reliable determination of these essential physical characteristics, ensuring

proper handling, quality control, and application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylindolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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